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Compound of Interest

Compound Name: sephadex G 50

CAS No.: 9048-71-9

Cat. No.: B16078082

Get Quote

Topic: How to Prepare Sephadex G-50 Slurry for Column Packing Audience: Researchers,

scientists, and drug development professionals.

Introduction
Sephadex G-50 is a well-established size-exclusion chromatography medium used for group

separations, most notably for desalting and buffer exchange of proteins, nucleic acids, and

other macromolecules with a molecular weight greater than 30,000 Da.[1][2] Proper

preparation of the Sephadex G-50 slurry is a critical step that ensures a homogenous and

stable column bed, leading to optimal separation performance, high resolution, and

reproducible results.[3] This document provides a detailed protocol for the preparation of

Sephadex G-50 slurry for column packing.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation of

Sephadex G-50 slurry.
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Parameter Value Notes

Bed Volume per Gram of Dry

Powder
9–11 mL/g

Use this value to calculate the

required amount of dry

Sephadex G-50.[4][5][6][7]

Swelling Time (at 20-25°C) 3 - 72 hours
Soaking overnight is a

common practice.[4][7][8]

Accelerated Swelling Time (at

90-100°C)
1 - 5 hours

Heating in a boiling water bath

significantly reduces swelling

time and deaerates the slurry.

[3][4][7][9]

Recommended Slurry

Concentration
~75% settled gel / 25% buffer

A thick slurry is recommended

for optimal column packing.[4]

[5][10]

Buffer Ionic Strength ≥ 0.02 M

To avoid potential ionic

interactions with the matrix, a

salt concentration of at least

150 mM NaCl is often

recommended.[4][11]

Working pH Range 2 - 13
The medium is stable within a

broad pH range.[11][12]

Short-term Storage of Slurry 2–8°C for up to 1 month
Store in the working buffer.[4]

[7]

Long-term Storage of Slurry 2–8°C

Add a bacteriostatic agent

such as 20% ethanol or 0.02%

sodium azide.[3]

Experimental Protocol
This protocol details the step-by-step procedure for hydrating the dry Sephadex G-50 powder

and preparing a homogenous slurry suitable for column packing.

Materials:
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Sephadex G-50 dry powder

Beaker or glass bottle (volume should be at least 2-3 times the final slurry volume)

Glass rod or paddle for gentle stirring

Appropriate buffer (e.g., TE, PBS, Tris-HCl), filtered through a 0.22 µm filter

Water bath or autoclave (for accelerated swelling)

Vacuum flask and pump (for degassing, if not heated)

Procedure:

Calculate and Weigh the Dry Powder:

Determine the desired packed bed volume for your column.

Calculate the required amount of dry Sephadex G-50 powder using the bed volume ratio

of 9-11 mL per gram.[4] For example, to pack a 100 mL column, you would need

approximately 9-11 grams of dry powder.

Hydration and Swelling:

Add the calculated amount of dry powder to a beaker.

Add an excess of the desired, filtered buffer. A common practice is to add enough buffer to

equal the total volume of the column plus an additional 30%.[3][4]

Stir gently with a glass rod to ensure the powder is fully dispersed and to prevent

clumping. Caution: Do not use a magnetic stirrer, as the stirring bar can fracture the

Sephadex beads, leading to the generation of "fines" that can impede column flow.[4][10]

Allow the gel to swell. Choose one of the following methods:

Standard Method (Room Temperature): Cover the beaker and let the slurry stand at

room temperature for at least 3 hours, though 72 hours is recommended for complete

equilibration.[3][4][7]
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Accelerated Method (Heating): Place the beaker in a boiling water bath (90-100°C) for

at least 1-5 hours.[3][4] This method also serves to deaerate the slurry, which is

essential for preventing air bubbles in the packed column.[10] Alternatively, the slurry

can be autoclaved for 15 minutes.[8]

After heating, allow the slurry to cool completely to the temperature at which the column

will be packed and run.

Removal of Fines (De-fining):

After the gel has fully swollen and settled, you will notice a cloudy supernatant containing

fine particles.

Carefully decant and discard the supernatant.[4]

Add fresh, clean buffer to the settled gel, gently resuspend, and allow it to settle again.

Repeat this washing and decanting process 2-3 times until the supernatant is clear. This

step is crucial for achieving a good flow rate.[8][13]

Preparation of the Final Slurry:

After the final decantation, add fresh buffer to the settled gel to create a final slurry

concentration.

The recommended consistency is a thick suspension of approximately 75% settled gel

and 25% buffer.[3][4]

Degassing:

If the slurry was not heated during the swelling step, it must be degassed to prevent air

bubbles from forming in the column bed, which can cause channeling and poor

separation.[3][10]

Place the slurry in a vacuum flask and apply a vacuum until no more air bubbles are seen

evolving from the slurry.

Storage:
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If the slurry is not to be used immediately, it can be stored at 2-8°C.[4]

For long-term storage, resuspend the gel in a buffer containing a bacteriostatic agent,

such as 20% ethanol, to prevent microbial growth.[3] Before use, the storage solution

must be thoroughly washed away with 5-10 column volumes of the working buffer.[10]

Visualized Workflow
The following diagrams illustrate the logical workflow for preparing Sephadex G-50 slurry.
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Caption: Workflow for Sephadex G-50 Slurry Preparation.
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Caption: Key Stages in Preparing Sephadex G-50 Slurry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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